N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C23H30N4OS/c28-22(23(11-3-4-12-23)20-8-5-15-29-20)26-17-9-13-27(14-10-17)21-18-6-1-2-7-19(18)24-16-25-21/h5,8,15-17H,1-4,6-7,9-14H2,(H,26,28)
• InChI Key: IBQVWSLXOYXGDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)N3CCC(CC3)NC(=O)C4(CCCC4)C5=CC=CS5
• Molecular Formula: C23H30N4OS
• Molecular Weight: 410.6 g/mol

Description

N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C23H30N4OS and its molecular weight is 410.58. The purity is usually 95%.
BenchChem offers high-quality N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation as Potential Antipsychotic Agents

Heterocyclic analogues of 1192U90 were synthesized and evaluated for their potential as antipsychotic agents. These compounds were tested for their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, and for their ability to antagonize apomorphine-induced climbing behavior in mice, indicating their potential use in developing treatments for psychiatric disorders (M. H. Norman et al., 1996).

Antidepressant Drug Development

A series of new compounds with an (aryl)(aryloxy)methyl moiety linked to different substituted cycles were prepared and evaluated for their affinities for serotonin and norepinephrine transporters. This research could contribute to the development of new, efficient, and fast-acting antidepressant drugs (A. Orjales et al., 2003).

Potential Antihypertensive Agents

Piperidine derivatives with a quinazoline ring system were synthesized and tested for antihypertensive activity, offering insights into the development of new treatments for hypertension (H. Takai et al., 1986).

Orexin Receptor Antagonist for Insomnia Treatment

The disposition of SB-649868, a novel orexin 1 and 2 receptor antagonist, was determined in a study to develop new treatments for insomnia. This study involved understanding the metabolism and elimination of the compound in humans, highlighting the importance of pharmacokinetics in drug development (C. Renzulli et al., 2011).

Antiarrhythmic Properties of N-Acylamino Derivatives

The synthesis and study of N-chloracetyl derivatives from tetrahydroisoquinolines demonstrated antiarrhythmic properties, contributing to the development of cardiovascular drugs (É. A. Markaryan et al., 2006).